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Compound of Interest

Compound Name: Cymipristone

Cat. No.: B1669655

For researchers, scientists, and drug development professionals, the responsible management
of chemical waste is paramount to ensuring a safe laboratory environment and protecting the
ecosystem. Cymipristone, a compound often used in research, requires a structured and
informed disposal process. Due to the absence of a specific Safety Data Sheet (SDS) for
Cymipristone, this guide provides a comprehensive disposal protocol based on the known
hazards of its parent compound, Mifepristone, and general best practices for laboratory
chemical waste management. All personnel handling Cymipristone should treat it as a
hazardous substance.

Hazard Assessment and Waste Classification

While a specific hazard classification for Cymipristone is not readily available, its parent
compound, Mifepristone, is classified with the following hazards:

» Reproductive Toxicity (H360): May damage fertility or the unborn child.
e Harmful (H302, H312, H332): Harmful if swallowed, in contact with skin, or if inhaled.
e [rritant (H315, H319): Causes skin and serious eye irritation.

A comparative toxicity study in rats indicated that both Mifepristone and its metabolite,
Metapristone (Cymipristone), exhibit reversible liver toxicity at high doses. Based on this
information, Cymipristone waste should be managed as hazardous waste.
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Quantitative Data Summary

Compound Hazard Classification Primary Concerns

o Reproductive toxicity, harmful if
Mifepristone (Parent H360, H362, H302, H312,

ingested, inhaled or in contact
Compound) H332, H315, H319

with skin, skin/eye irritant

Assumed Hazardous (based ) ) o
o ) Potential reproductive toxicity
Cymipristone (Metapristone) on parent compound and o
o and hepatotoxicity
toxicity data)

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the proper disposal of Cymipristone
and associated materials. This procedure is designed to comply with general laboratory safety
standards and regulations such as those from the Environmental Protection Agency (EPA) and
the Resource Conservation and Recovery Act (RCRA).

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant
gloves, when handling Cymipristone waste.

2. Waste Segregation:

e Solid Waste: Collect all solid Cymipristone waste, including unused or expired pure
compound, contaminated lab materials (e.g., weigh boats, filter paper, gloves, and bench
paper), in a designated, leak-proof, and clearly labeled hazardous waste container.

o Liquid Waste: Collect all liquid waste containing Cymipristone, such as solutions from
experiments, in a separate, compatible, and clearly labeled hazardous liquid waste
container. Do not mix with other solvent waste streams unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) department.

o Sharps Waste: Any sharps (e.g., needles, syringes, Pasteur pipettes) contaminated with
Cymipristone must be disposed of in a designated sharps container for hazardous
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materials.
3. Container Labeling:

» All waste containers must be labeled with the words "Hazardous Waste," the full chemical
name ("Cymipristone" or "Metapristone"), and a clear description of the contents (e.g.,
"Solid Cymipristone Waste," "Aqueous solution of Cymipristone”). Include the
accumulation start date.

4. Storage:

o Store hazardous waste containers in a designated, secure area, away from incompatible
materials. The storage area should be well-ventilated.

5. Disposal Request:

e Once the waste container is full or has reached its designated accumulation time limit,
contact your institution's EHS department to arrange for a hazardous waste pickup. Do not
attempt to dispose of Cymipristone waste down the drain or in the regular trash.

6. Decontamination:

e Thoroughly decontaminate all surfaces and equipment that have come into contact with
Cymipristone using an appropriate cleaning agent. Dispose of the cleaning materials as
hazardous waste.

Experimental Workflow for Cymipristone Disposal

The logical flow for the proper disposal of Cymipristone is illustrated in the following diagram.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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